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Compound of Interest

Compound Name: Pigment red 57

Cat. No.: B610103 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the effects of pH on the stability and color of Lithol Rubine. The information is

tailored for researchers, scientists, and professionals in drug development who may be using

this pigment in their formulations.

Frequently Asked Questions (FAQs)
Q1: What is the general stability of Lithol Rubine in acidic and alkaline conditions?

A1: Lithol Rubine (Pigment Red 57:1) exhibits moderate stability in both acidic and alkaline

environments. On a standard 1 to 5 scale (where 5 is excellent), its resistance is typically rated

as a 3 or 4 for both acid and alkali resistance. This indicates good, but not absolute, stability.

Users should anticipate potential changes when the pigment is exposed to strong acids or

bases.

Q2: What is the recommended pH range for incorporating Lithol Rubine into aqueous

formulations?

A2: For optimal dispersion and stability in water-based systems, such as inks, it is

recommended to adjust the pH to a neutral or slightly alkaline range of 7.0 to 8.0. Deviations

from this range may impact the performance and stability of the final product.

Q3: What visual changes can be expected when Lithol Rubine is exposed to strong acids or

alkalis?
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A3: In the presence of a strong acid like hydrochloric acid, Lithol Rubine can form a brown-red

precipitate.[1] With a strong alkali like sodium hydroxide, reports vary, with some indicating the

color remains constant while others describe a brown coloration.[1] This discrepancy may be

due to differences in the concentration of the alkali, the duration of exposure, or the specific

formulation being tested.

Q4: Are there any known stability issues with Lithol Rubine in alkaline ink formulations?

A4: Yes, in aqueous-alcoholic media under alkaline conditions, Lithol Rubine, which is a

calcium salt, can undergo metal dissociation. This can lead to the replacement of calcium ions,

resulting in a thickening of the ink during storage.[1][2] To mitigate this, considering an

alternative pigment like C.I. Pigment Red 184 may be an option.[1][2]

Q5: How does pH affect the solubility of Lithol Rubine?

A5: Lithol Rubine is generally insoluble in cold water and ethanol, with slight solubility in hot

water.[1][3] It is soluble in hydrochloric acid.[1] Changes in pH can influence its solubility and

dispersion characteristics.
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Problem Potential Cause Recommended Action

Color shift or fading in an

acidic formulation.

The pH of the formulation is

too low, causing the pigment to

degrade or change its

chemical structure.

Buffer the formulation to a pH

closer to neutral, if the

application allows. Conduct

stability testing at various

acidic pH levels to determine

the acceptable range for your

specific formulation.

Color change to brown in an

alkaline medium.

Exposure to a high

concentration of alkali (e.g.,

sodium hydroxide) can alter

the pigment's structure.

If possible, reduce the

alkalinity of the formulation. If a

high pH is required, consider

alternative pigments with

higher alkali resistance.

Perform compatibility tests with

the specific alkaline

components of your

formulation.

Increased viscosity or

thickening of a water-based ink

over time.

In alkaline conditions, metal

ion displacement from the

pigment laking agent can

occur, leading to changes in

the ink's rheology.[1][2]

Adjust the pH of the ink to a

range of 7.0-8.0 for optimal

stability. If thickening persists,

evaluate the use of alternative

stabilizing agents or consider a

pigment less prone to ion

exchange, such as C.I.

Pigment Red 184.[1][2]

Poor dispersion or

agglomeration of the pigment.

The pH of the dispersion

medium is outside the optimal

range, affecting the pigment's

surface charge and particle-

particle interactions.

Ensure the pH of the

dispersion is within the

recommended 7.0-8.0 range

for aqueous systems. The use

of appropriate dispersing

agents can also improve

stability across a wider pH

range.
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Inconsistent color between

batches of a formulation.

Minor variations in the pH of

raw materials or the final

formulation are affecting the

pigment's color.

Implement strict pH control for

all incoming raw materials and

during the manufacturing

process. Regularly calibrate

pH meters and establish a

precise target pH with

acceptable tolerances for your

formulation.

Data Presentation
Table 1: Fastness Properties of Lithol Rubine (Pigment Red 57:1)

Property
Rating (1-5 Scale,
5=Excellent)

Notes

Acid Resistance 3 - 4

Generally good resistance to

weak acids, but can be

affected by strong acids.

Alkali Resistance 3 - 4

Good resistance to weak

alkalis, but can exhibit

thickening in certain

formulations at higher pH.

Water Resistance 4 Good resistance to water.

Light Fastness 5
Good resistance to fading

upon exposure to light.

Heat Resistance ~180°C
Stable at temperatures up to

approximately 180°C.

Note: Ratings are compiled from various sources and may vary slightly depending on the

specific grade and manufacturer of the pigment.
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Detailed Methodology for Evaluating the pH Stability of
Lithol Rubine
This protocol is based on general methods for testing the acid and alkali resistance of organic

pigments, such as those outlined in ASTM D1208 and GB/T 5211.6.

1. Objective: To determine the color stability of Lithol Rubine when exposed to acidic and

alkaline solutions.

2. Materials and Equipment:

Lithol Rubine pigment sample

Deionized water

Hydrochloric acid (HCl), 2% solution (or other desired concentrations)

Sodium hydroxide (NaOH), 2% solution (or other desired concentrations)

pH meter, calibrated

Glass test tubes with stoppers

Filter paper and funnel

Spectrophotometer or colorimeter

White and black test cards

Gray scale for assessing color change (ISO 105-A02 or equivalent)

Analytical balance

Vortex mixer or shaker

3. Experimental Workflow Diagram:
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Preparation

Exposure

Analysis

Reporting

Weigh Pigment

Disperse Pigment in Solutions

Prepare Acid/Alkali/Control Solutions

Agitate and Incubate

Filter Slurry

Analyze Filtrate Color Analyze Pigment Color

Record and Report Results
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Alkaline Conditions (High pH) Acidic Conditions (Low pH)

Lithol Rubine (Ca²⁺ Salt)

Metal Ion Dissociation Protonation of Azo Group

Ion Exchange with other Cations Potential Color Shift (e.g., to brown)

Increased Viscosity / Thickening

Structural Alteration

Precipitation / Color Change (Brown-red)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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